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Compound of Interest

Compound Name: (S,R,S)-Ahpc-peg2-nhs ester

Cat. No.: B15541093 Get Quote

Essential Safety and Handling Guide for (S,R,S)-
Ahpc-peg2-nhs ester
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (S,R,S)-Ahpc-peg2-nhs ester. The following

procedural guidance is based on the general properties of N-Hydroxysuccinimide (NHS) esters

and related PROTAC linker compounds, as a specific Safety Data Sheet (SDS) for this

compound was not publicly available.

(S,R,S)-Ahpc-peg2-nhs ester is a synthetic PROTAC (Proteolysis-targeting chimera) linker. It

contains a ligand for an E3 ligase and a reactive NHS ester group, which is sensitive to

moisture and reactive towards primary amines. The polyethylene glycol (PEG) spacer

enhances its solubility in aqueous solutions.

Immediate Safety Precautions
Standard laboratory personal protective equipment (PPE) is mandatory when handling this

compound. Due to the reactive nature of the NHS ester, it may cause skin, eye, and respiratory

irritation.

Personal Protective Equipment (PPE)
A summary of required PPE is provided below.
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Protection Type Specific Equipment Reason

Eye Protection Chemical safety goggles
Protects eyes from splashes

and solid particulates.

Hand Protection Nitrile gloves
Protects skin from direct

contact and irritation.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory N95 respirator or equivalent

Recommended when handling

the solid powder to avoid

inhalation.

Storage and Handling
Proper storage is critical to maintain the reactivity and integrity of the NHS ester.

Parameter Specification Notes

Storage Temperature -20°C
Long-term storage to prevent

degradation.

Atmosphere
Store under an inert gas (e.g.,

Argon or Nitrogen)

NHS esters are moisture-

sensitive; inert gas displaces

moisture-laden air.

Container Tightly sealed, opaque vial
Protects from moisture and

light.

Solvents
Use anhydrous solvents (e.g.,

DMSO, DMF) for reconstitution

Prevents hydrolysis of the NHS

ester.

Experimental Protocol: Safe Handling and Use
This protocol outlines the step-by-step procedure for safely handling (S,R,S)-Ahpc-peg2-nhs
ester from vial to reaction quenching.

Preparation:
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Ensure the work area (e.g., a chemical fume hood) is clean and uncluttered.

Assemble all necessary materials: the vial of (S,R,S)-Ahpc-peg2-nhs ester, anhydrous

solvent (e.g., DMSO or DMF), micropipettes with filtered tips, and reaction vessels.

Don all required PPE (safety goggles, lab coat, nitrile gloves).

Reconstitution:

Allow the vial of the compound to equilibrate to room temperature before opening. This

prevents condensation of atmospheric moisture inside the cold vial.

Under an inert atmosphere if possible, carefully open the vial.

Add the required volume of anhydrous solvent to achieve the desired concentration.

Cap the vial tightly and vortex gently until the solid is completely dissolved.

Use in Reactions:

Use the reconstituted solution immediately for your experiment (e.g., conjugation to a

primary amine-containing molecule).

Keep the stock solution vial tightly sealed and under inert gas when not in use.

Quenching and Cleanup:

After the reaction is complete, any remaining reactive NHS ester should be quenched.

This can be achieved by adding a buffer with a pH between 7 and 8.5 and allowing it to

stand for several hours to ensure complete hydrolysis.

Clean any spills immediately with an appropriate solvent and absorbent material. Dispose

of cleaning materials as hazardous waste.

Disposal Plan
All waste generated from the use of (S,R,S)-Ahpc-peg2-nhs ester must be treated as

hazardous chemical waste. Do not dispose of it in regular trash or down the drain.
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Waste Stream Collection and Disposal Procedure

Unused Solid
Collect the original vial in a designated

hazardous waste container.

Concentrated Solutions

Collect in a sealed, labeled hazardous waste

container compatible with the solvent (e.g.,

polyethylene for DMSO/DMF).

Dilute Aqueous Solutions

Quench the reactive NHS ester by adjusting the

pH to 7-8.5 and allowing it to hydrolyze for

several hours. Collect in a designated aqueous

hazardous waste container.

Contaminated Labware

All pipette tips, tubes, gloves, etc., that have

come into contact with the compound should be

collected in a designated solid hazardous waste

container.

All waste containers must be clearly labeled as "Hazardous Waste" and include the chemical

name. Follow your institution's Environmental Health and Safety (EHS) guidelines for waste

pickup and disposal.

Workflow Diagrams
The following diagrams illustrate the key operational workflows for handling this compound.
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Caption: Experimental workflow for safe handling and reconstitution.
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Caption: Logical flow for proper waste segregation and disposal.

To cite this document: BenchChem. [Personal protective equipment for handling (S,R,S)-
Ahpc-peg2-nhs ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541093#personal-protective-equipment-for-
handling-s-r-s-ahpc-peg2-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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